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Abstract

5-Hydroxy-7-methoxyflavanone, also known as Pinostrobin, is a naturally occurring
flavanone that has garnered significant scientific interest for its diverse pharmacological
activities. This technical guide provides a comprehensive overview of its primary natural
sources and outlines a robust, multi-step methodology for its extraction, isolation, and
purification from plant matrices. We delve into the rationale behind each experimental step,
offering field-proven insights for researchers, scientists, and drug development professionals.
The protocols described herein are designed as self-validating systems, grounded in
established principles of natural product chemistry.

Introduction to 5-Hydroxy-7-methoxyflavanone

5-Hydroxy-7-methoxyflavanone (Pinostrobin) is a flavonoid characterized by a C6-C3-C6
backbone structure. Its chemical properties, particularly its moderate polarity, are central to the
design of effective isolation strategies. The presence of a hydroxyl group at the 5-position and
a methoxy group at the 7-position on the A-ring influences its solubility and chromatographic
behavior.[1] With a molecular formula of C16H1404 and a molecular weight of approximately
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270.28 g/mol , this compound is a subject of ongoing research for its potential therapeutic
applications, including anti-cancer and neuroprotective effects.[2][3][4]

Chemical Structure:

e |[UPAC Name: (2S)-5-hydroxy-7-methoxy-2-phenyl-2,3-dihydrochromen-4-one[5]

e Synonyms: Pinostrobin, Dihydrotectochrysin[2][5]

The biosynthesis of flavanones like 5-Hydroxy-7-methoxyflavanone originates from the
general phenylpropanoid pathway. The process begins with L-phenylalanine and proceeds
through key intermediates like naringenin, which then undergoes specific hydroxylation and O-
methylation reactions catalyzed by enzymes to yield the final structure.[6][7]
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Dried & Powdered
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [5-Hydroxy-7-methoxyflavanone natural sources and
isolation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663010#5-hydroxy-7-methoxyflavanone-natural-
sources-and-isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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